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Compound of Interest

Compound Name: Monuron TCA

CAS No.: 140-41-0

Cat. No.: B087056

Get Quote

Status: Obsolete/Restricted (Reference Standard for Environmental Toxicology & Persistence

Studies) CAS No: 140-41-0 | Formula: C₉H₁₁ClN₂O · C₂HCl₃O₂

Part 1: Core Directive & Executive Summary
Warning: Regulatory Status Monuron TCA (3-(4-chlorophenyl)-1,1-dimethylurea

trichloroacetate) is a cancelled pesticide in the United States (EPA cancelled ~1983) and the

European Union. This guide is strictly for research purposes, specifically for scientists

conducting:

Environmental Fate Studies: Analyzing long-term soil persistence of phenylurea-TCA

complexes.

Comparative Toxicology: Using Monuron TCA as a positive control for Photosystem II

inhibitors.

remediation Protocols: Developing microbial or chemical degradation pathways for legacy

contamination sites (e.g., historical railway rights-of-way).
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Compound Profile
Monuron TCA is a salt complex combining two distinct herbicidal moieties:

Monuron (Cationic moiety): A phenylurea that inhibits photosynthesis.[1]

TCA (Anionic moiety): Trichloroacetic acid, a protein precipitant and root-absorbed growth

regulator.

This dual-action mechanism historically provided "total vegetation control" (soil sterilization),

making it a critical model for studying high-persistence agrochemicals.

Part 2: Scientific Integrity & Logic (Mechanistic
Detail)
Dual-Action Mechanism of Action
The efficacy and toxicity of Monuron TCA stem from its dissociation in the soil solution into its

constituent ions, attacking plant physiology on two fronts.

A. The Monuron Pathway (Photosynthetic Inhibition)
Upon root absorption and xylem transport to the leaves, Monuron targets the thylakoid

membrane within the chloroplast.

Target Site: The D1 protein of the Photosystem II (PSII) reaction center.

Mechanism: Monuron competes with plastoquinone B (

) for the binding site.

Causality: By displacing

, electron flow from

to

is blocked. This halts ATP and NADPH production and generates reactive oxygen species
(ROS) due to energy overload, leading to lipid peroxidation and cell membrane destruction
(chlorosis/necrosis).
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B. The TCA Pathway (Protein Precipitation & Growth Regulation)
TCA acts primarily on the meristematic tissues and plasma membranes.

Mechanism: It induces conformational changes in plasma membrane proteins and

precipitates cellular proteins upon intracellular accumulation.

Effect: This inhibits cell division and causes cuticle breakdown, which historically enhanced

the uptake of the Monuron moiety (synergistic effect).

Visualization: Molecular Pathway of Inhibition
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Figure 1: Dual-mode toxicity pathway showing the synergistic interaction between Monuron

(PSII inhibition) and TCA (Membrane/Protein disruption).

Part 3: Experimental Protocols
Protocol A: Controlled Soil Bioassay (Persistence
Study)
Objective: To determine the degradation half-life (

) of Monuron TCA in varying soil matrices (e.g., high clay vs. sandy loam).

Safety: Monuron is a potential carcinogen.[2][3] Full PPE (Tyvek suit, nitrile gloves, respirator)

is mandatory. Work in a fume hood.

1. Soil Preparation & Treatment
Soil Sifting: Sieve soil to 2mm to remove debris.

Moisture Adjustment: Adjust soil moisture to 40% of Maximum Water Holding Capacity

(MWHC).

Stock Solution: Dissolve 100 mg Monuron TCA analytical standard in 100 mL Methanol

(HPLC Grade).

Spiking: Apply stock solution to soil to achieve a target concentration of 5 mg/kg (simulating

historical carryover).

Why: This concentration aligns with the detection threshold for biological inhibition in

sensitive species (e.g., Avena sativa).

2. Incubation
Store samples in dark, aerated chambers at 20°C ± 2°C.

Sampling Intervals: Day 0, 7, 14, 28, 56, 112.

3. Extraction (Solid Phase Extraction - SPE)[4][5]
Solvent: Acetonitrile:Water (80:20 v/v).
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Method: Shake 10g soil with 20mL solvent for 1 hour. Centrifuge at 3000 rpm.

Clean-up: Pass supernatant through a C18 SPE cartridge pre-conditioned with methanol.

Protocol B: Analytical Determination (HPLC-UV)
Objective: Quantify residues with high specificity using High-Performance Liquid

Chromatography.

1. Instrumentation Setup
Parameter Setting Rationale

Column
C18 Reverse Phase (250mm x

4.6mm, 5µm)

Standard for non-polar

phenylureas.

Mobile Phase Acetonitrile : Water (45:55 v/v)
Isocratic elution ensures stable

retention times.

Flow Rate 1.0 mL/min

Optimal

backpressure/resolution

balance.

Detection UV at 210 nm or 250 nm

Monuron absorbs strongly at

250nm; 210nm detects TCA

moieties.

Injection Vol 20 µL
Standard loop size for

quantitative accuracy.

2. Calibration & Calculation
Prepare a 5-point calibration curve (0.1, 0.5, 1.0, 5.0, 10.0 µg/mL).

Linearity Requirement:

.

Retention Time: Monuron typically elutes between 6–8 minutes under these conditions.

Visualization: Analytical Workflow
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Figure 2: Step-by-step analytical workflow for isolating and quantifying Monuron residues from

soil matrices.

Part 4: Data Interpretation & Historical Application
Rates
For researchers comparing historical efficacy data against modern alternatives, the following

table converts historical "Urox" (trade name) application rates to metric standards.

Table 1: Historical Application Rates (Reference Only)

Vegetation Target
Historical Rate
(lbs/acre)

Metric Equivalent (
kg/ha )

Physiological
Effect

Annual Weeds 22 – 44 lbs 25 – 50 kg/ha
Rapid chlorosis; death

in 7-14 days.

Perennial Grasses 88 – 110 lbs 100 – 125 kg/ha

Systemic root kill;

persistence >12

months.

Total Sterilization > 150 lbs > 170 kg/ha

Complete soil

sterilization (industrial

sites).

Note: The high rates required for sterilization contribute to the high leaching potential and

subsequent groundwater contamination risks that led to regulatory cancellation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Monuron-TCA [sitem.herts.ac.uk]

2. Monuron [sitem.herts.ac.uk]

3. Monuron - Occupational Exposures in Insecticide Application, and Some Pesticides -
NCBI Bookshelf [ncbi.nlm.nih.gov]

4. chromatographyonline.com [chromatographyonline.com]

5. benchchem.com [benchchem.com]

6. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

To cite this document: BenchChem. [Technical Monograph: Monuron TCA in Non-Cropland
Vegetation Management]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087056/docs#technical-monograph-monuron-tca-in-
non-cropland-vegetation-management]

Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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